(E)-3-(3-(2,5-dioxopyrrolidin-1-yl)phenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-[3-(2,5-dioxopyrrolidin-1-yl)phenyl]-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C21H16N4O3/c1-24-17-8-3-2-7-16(17)23-21(24)15(12-22)20(28)13-5-4-6-14(11-13)25-18(26)9-10-19(25)27/h2-8,11,28H,9-10H2,1H3/b20-15-
• InChI Key: GEKNEICPCMSGDU-HKWRFOASSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C(C3=CC(=CC=C3)N4C(=O)CCC4=O)O)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C(/C3=CC(=CC=C3)N4C(=O)CCC4=O)\O)/C#N
• Molecular Formula: C21H16N4O3
• Molecular Weight: 372.4 g/mol

Description

(E)-3-(3-(2,5-dioxopyrrolidin-1-yl)phenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C21H16N4O3 and its molecular weight is 372.384. The purity is usually 95%.
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Scientific Research Applications

Facile Access to Novel Compounds

A study by Poomathi et al. (2015) described a facile access to novel spiroxindole fused pyrrolidine and thiazolo pyrrolidine benzimidazole derivatives via a 1,3-dipolar cycloaddition reaction. These compounds, which share structural similarities with the queried chemical, highlight the interest in developing new molecular architectures for various applications, including potential medicinal chemistry and material science investigations (Poomathi et al., 2015).

Novel Syntheses of Heterocycles

Katritzky et al. (2000) explored novel syntheses of hexahydro-1H-pyrrolo[1,2-a]ĭmidazoles and octahydroimidazo[1,2-a]pyridines, showcasing the versatility of related molecular frameworks in generating diverse heterocyclic compounds. This work signifies the compound's potential utility in synthesizing complex heterocycles that can have various scientific applications, from drug development to material science (Katritzky et al., 2000).

Inhibition of Human Rhinovirus

Hamdouchi et al. (1999) designed and synthesized a series of 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines as antirhinovirus agents. While structurally distinct, the focus on the imidazo[1,2-a]pyridine core within these studies underscores the relevance of such compounds in antiviral research, suggesting that similar compounds could be investigated for their antiviral properties (Hamdouchi et al., 1999).

Facile Synthesis of Derivatives

Research by Mabkhot et al. (2010) into the synthesis of new thieno[2,3-b]-thiophene derivatives incorporating benzimidazole moieties points to the synthetic versatility and potential applications of compounds related to the queried chemical. Such studies highlight the ongoing interest in developing new synthetic methods and compounds for research and potential applications in organic electronics or as pharmacophores (Mabkhot et al., 2010).

Catalytic Activity in Olefin Oxidation

Ghorbanloo et al. (2017) discussed the synthesis of dioxidovanadium(V) complexes containing thiazol-hydrazone NNN-donor ligands and their catalytic activity in the oxidation of olefins. The research into such complexes indicates the potential of similar compounds to act as catalysts in chemical transformations, suggesting areas where the queried compound could be investigated for its catalytic properties (Ghorbanloo et al., 2017).